Cas no 67800-14-0 (3-(4-fluorophenyl)indan-1-one)

3-(4-fluorophenyl)indan-1-one structure
3-(4-fluorophenyl)indan-1-one structure
Product Name:3-(4-fluorophenyl)indan-1-one
CAS No:67800-14-0
MF:C15H11FO
MW:226.245647668839
CID:967034
PubChem ID:3017788
Update Time:2025-04-19

3-(4-fluorophenyl)indan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-fluorophenyl)indan-1-one
    • -(4-fluorophenyl)-2,3-dihydro-1H-indene-1-one
    • 3-(4-fluorophenyl)-2,3-dihydroinden-1-one
    • 3-(4-fluorophenyl)-2,3-dihydro-1H-inden-1-one
    • SCHEMBL6591640
    • DTXSID30987138
    • EINECS 267-102-7
    • 67800-14-0
    • MVZZRCWDWNZKGX-UHFFFAOYSA-N
    • 3-(4-fluorophenyl)-indan-1-one
    • NS00055359
    • DB-217674
    • Inchi: 1S/C15H11FO/c16-11-7-5-10(6-8-11)14-9-15(17)13-4-2-1-3-12(13)14/h1-8,14H,9H2
    • InChI Key: MVZZRCWDWNZKGX-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C2C=CC=CC=2C(C1)=O

Computed Properties

  • Exact Mass: 226.07943
  • Monoisotopic Mass: 226.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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